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Abstract

Breithauptite, a nickel antimonide mineral with the formula NiSb, has been a subject of
mineralogical interest since its formal description in the mid-19th century. This document
provides a comprehensive overview of the discovery and history of Breithauptite, tailored for
researchers, scientists, and professionals in drug development who may encounter mineral-
derived compounds. It details the mineral's initial identification, its naming, and the evolution of
analytical techniques used to characterize its physical and chemical properties. Quantitative
data are systematically presented, and historical and modern experimental protocols for its
analysis are outlined.

Introduction

Breithauptite is a metallic, opaque mineral known for its distinct pale copper-red color, often
with a violet tint.[1][2] It crystallizes in the hexagonal system and is typically found in
hydrothermal calcite veins associated with cobalt, nickel, and silver ores.[1][2] The study of
Breithauptite provides a lens through which to view the development of mineralogical science,
from early observational methods to modern crystallographic and microanalytical techniques.

Discovery and Historical Context

The formal discovery of Breithauptite is credited to the year 1840, with its first description
originating from specimens found in the Harz Mountains of Lower Saxony, Germany.[1][2][3]
The mineral was named in honor of the distinguished Saxon mineralogist, Johann Friedrich
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August Breithaupt (1791-1873), a professor at the Freiberg Mining Academy.[1][4][5]
Breithaupt was a prominent figure in mineralogy, credited with the discovery of 47 valid mineral
species and the development of the concept of mineral paragenesis.[4] Prior to its official
naming, the mineral was known as "antimonickel" and was described by Friedrich Stromeyer in
1833.[6] A significant subsequent description occurred in 1845 for occurrences in the Cobalt
and Thunder Bay districts of Ontario, Canada.[1][2]

Quantitative Mineralogical Data

The physical and chemical properties of Breithauptite have been determined through a variety
of analytical methods over the past two centuries. A summary of its key quantitative data is
presented in Table 1.

Property Value

Chemical Formula NiSb

Crystal System Hexagonal[1][2]

Space Group P63/mmc

Unit Cell Parameters a=3.946 A, ¢ =5.148 A[1]

Mohs Hardness 5.5[1][2][7]

Specific Gravity 7.591-8.23 (measured); 8.629 (calculated)[1][2]
Luster Metallic[1][2]

Streak Reddish-brown[1][2]

Color Pale copper-red, may have a violet tint[1][2]
Cleavage None[1][2]

Fracture Subconchoidal to uneven[1][2]

Experimental Protocols

The characterization of Breithauptite has evolved with advancements in scientific
instrumentation. The following sections detail the methodologies, from historical approaches to
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modern standard practices.

Historical Methods of Analysis (19th Century)

In the 19th century, the identification and characterization of minerals relied on a combination of
qualitative physical tests and wet chemical analysis.

e Physical Property Determination:

o Hardness: The hardness of Breithauptite was determined using a semi-quantitative scale,
likely by comparing its ability to scratch or be scratched by other minerals of known
hardness, a precursor to the standardized Mohs scale.

o Specific Gravity: The specific gravity was measured using a balance to determine the
mass of the sample in air and then its mass when submerged in water. The ratio of these
measurements provided the specific gravity.

o Streak: The color of the mineral in powdered form was determined by rubbing it against an
unglazed porcelain plate.

o Crystallography: The external crystal form was observed, and interfacial angles were
measured using a contact goniometer to aid in assigning it to a crystal system.

» Blowpipe Analysis: This was a crucial qualitative chemical technique. A small fragment of
Breithauptite would be placed on a charcoal block and heated with a flame directed by a
blowpipe. Observers would note the color of the flame, any incrustations formed on the
charcoal, and the properties of the resulting metallic bead to infer the presence of nickel and
antimony.

Modern Analytical Techniques

Modern analysis of Breithauptite utilizes sophisticated instrumentation for precise and non-
destructive characterization.

This is the primary method for determining the crystal structure and unit cell dimensions of
Breithauptite.
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o Sample Preparation: A small, pure sample of Breithauptite is ground to a fine, uniform
powder (typically <10 um) using an agate mortar and pestle. The powder is then packed into
a sample holder.

 Instrumentation: A powder X-ray diffractometer is used.

» Data Collection: The sample is irradiated with monochromatic X-rays (commonly Cu Ka
radiation) as it is rotated. A detector measures the intensity of the diffracted X-rays at various
angles (20).

e Analysis: The resulting diffraction pattern, a plot of intensity versus 20, serves as a unique
"fingerprint" of the mineral. The positions and intensities of the diffraction peaks are
compared to a database, such as the International Centre for Diffraction Data (ICDD), to
confirm the identity of Breithauptite. The peak positions are then used to calculate the unit
cell parameters via Bragg's Law.

EPMA is used to obtain precise quantitative chemical compositions of Breithauptite at the
micrometer scale.

o Sample Preparation: A sample of Breithauptite, often in a polished thin section or an epoxy
mount, is coated with a thin layer of carbon to ensure electrical conductivity. The surface
must be highly polished and perfectly flat.

 Instrumentation: An electron probe micro-analyzer, which is a scanning electron microscope
equipped with wavelength-dispersive spectrometers (WDS), is used.

e Procedure:

[e]

The prepared sample is placed in the instrument's vacuum chamber.

o

A focused beam of high-energy electrons (typically 15-20 keV) is directed onto a specific
point on the Breithauptite sample.

o

The electron beam excites the atoms in the sample, causing them to emit characteristic X-
rays.

o

The WDS system precisely measures the wavelengths and intensities of these X-rays.
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o The intensities of the characteristic X-rays for nickel and antimony from the Breithauptite
sample are compared to those measured from pure standards of nickel and antimony
under the same analytical conditions.

o A ZAF correction (atomic number, absorption, and fluorescence) is applied to the raw data
to yield an accurate quantitative chemical composition.

This technique is essential for studying the optical properties of opaque minerals like
Breithauptite.

o Sample Preparation: A polished section of the mineral is prepared.

e Procedure: The polished section is observed using a petrographic microscope equipped for
reflected light. Key properties are identified:

o Color and Pleochroism: The color of the mineral in plane-polarized reflected light is noted.
The section is rotated to observe any changes in color or brightness, which indicates
pleochroism. Breithauptite exhibits very distinct pleochroism.[1]

o Anisotropism: The analyzer is inserted (crossed polars), and the stage is rotated. The
changes in interference colors are observed to determine the degree of anisotropism.

Visualizations

The following diagrams illustrate key aspects of Breithauptite's history and characterization.
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Timeline of the discovery and analysis of Breithauptite.
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Workflow for the modern characterization of Breithauptite.

Conclusion

The study of Breithauptite from its initial discovery to the present day reflects the broader
advancements in the field of mineralogy. The transition from basic physical and chemical tests
to sophisticated analytical techniques like X-ray diffraction and electron probe microanalysis
has allowed for a precise and comprehensive understanding of this nickel antimonide mineral.
The data and methodologies presented in this guide offer a technical foundation for
researchers and scientists, providing a historical and analytical context for Breithauptite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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